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Compound Name: Calcium sulfate

Cat. No.: B1196961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of calcium sulfate hydrates, including gypsum (CaSO₄·2H₂O), bassanite (CaSO₄·0.5H₂O),

and anhydrite (CaSO₄). A thorough understanding of these properties is critical in various

scientific and industrial applications, from pharmaceutical formulation and drug development,

where hydrates can affect stability and bioavailability, to industrial processes where scaling and

phase transitions are of concern.

Thermodynamic Data of Calcium Sulfate Hydrates
The thermodynamic stability and transformations of calcium sulfate hydrates are governed by

their fundamental thermodynamic properties. Key data for gypsum, bassanite, and anhydrite

are summarized below.

Standard Molar Thermodynamic Properties at 298.15 K
(25 °C)
The following table compiles the standard molar enthalpy of formation (ΔfH°), standard molar

Gibbs free energy of formation (ΔfG°), standard molar entropy (S°), and molar heat capacity at

constant pressure (Cp) for the three primary forms of calcium sulfate.
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Property
Gypsum
(CaSO₄·2H₂O)

Bassanite
(CaSO₄·0.5H₂O)

Anhydrite (CaSO₄)

ΔfH° (kJ/mol) -2021.1 -1575.2 -1434.5[1]

ΔfG° (kJ/mol) -1797.45 -1437.9 -1321.8[2]

S° (J/mol·K) 193.8[3] - 194.14[4] ~130.5 (estimated) 106.5[1] - 107.4[3]

Cp (J/mol·K) 187.2[2] Not readily available 99.7[1] - 101.2[2]

Note: Data for bassanite is less commonly reported in standard tables and can vary based on

its synthesis (α- and β-forms). The entropy value is an estimate based on typical dehydration

entropies.

Heats of Hydration and Transition
The heats of hydration and transition are crucial for understanding the energy changes during

phase transformations. These are often determined calorimetrically.

Transformation Heat Evolved (kJ/mol) Notes

Hemihydrate to Gypsum 17.15
Calculated from heats of

solution.[5]

Anhydrite to Gypsum 16.69
For anhydrite prepared at

1000°C.[5]

Soluble Anhydrite to Gypsum ≥ 29.25

For soluble anhydrite from

gypsum dehydration at 75°C.

[5]

Soluble Anhydrite to Natural

Anhydrite
≥ 12.55 [5]

Phase Transitions and Stability
The stability of calcium sulfate hydrates is highly dependent on temperature and water activity

(or water vapor pressure). Gypsum is the stable phase at lower temperatures, while anhydrite
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is stable at higher temperatures. Bassanite (hemihydrate) is often a metastable intermediate in

the dehydration of gypsum.[6][7]

The transition temperatures are subject to some variability in the literature, often due to kinetic

hindrances in phase changes.[6] For the transition of gypsum to anhydrite in pure water, the

transition temperature is reported to be in the range of 38-66 °C.[8] The presence of solutes,

such as salts, can decrease the transition temperatures.[9]

The dehydration of gypsum typically proceeds in two steps: first to bassanite and then to

anhydrite.[10]

Dehydration Pathway of Gypsum:

Gypsum
(CaSO₄·2H₂O)

Bassanite
(CaSO₄·0.5H₂O)

+ 1.5 H₂O↑
(endothermic) Anhydrite

(CaSO₄)

+ 0.5 H₂O↑
(endothermic)

Click to download full resolution via product page

Dehydration pathway of gypsum to anhydrite.

Experimental Protocols for Thermodynamic
Characterization
The thermodynamic properties and phase transitions of calcium sulfate hydrates are primarily

investigated using thermal analysis techniques.

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)
DSC and TGA are powerful, often simultaneous (STA), techniques to study the

thermodynamics of calcium sulfate hydrates.[11] DSC measures the heat flow associated with

transitions as a function of temperature, while TGA measures changes in mass.

Experimental Workflow for Thermal Analysis:
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Sample Preparation

STA (DSC/TGA) Analysis

Data Interpretation

CaSO₄ Hydrate Sample

Weigh 3-10 mg of sample

Place in Alumina or Platinum Crucible

Place crucible in STA instrument

Heat from RT to >400°C
(e.g., at 10-20°C/min)

in controlled atmosphere (e.g., N₂ or air)

TGA Curve:
- Mass loss steps correspond to dehydration

DSC Curve:
- Endothermic peaks indicate dehydration events
- Exothermic peaks can show phase transitions

Quantify:
- Stoichiometry from mass loss

- Enthalpy from peak area

Click to download full resolution via product page

Workflow for thermal analysis of calcium sulfate hydrates.
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Detailed Methodology:

Sample Preparation: A small, accurately weighed sample of the calcium sulfate hydrate

(typically 3-10 mg) is placed into an appropriate crucible (e.g., aluminum or platinum).[12][13]

Instrumentation and Measurement: The crucible is placed in a simultaneous thermal

analyzer (STA). The sample is heated at a constant rate, often between 5 and 20 °C/min,

over a temperature range that encompasses the dehydration events (e.g., from room

temperature to above 400 °C).[12][13] The measurement is conducted under a controlled

atmosphere, such as flowing nitrogen or air.

Data Analysis:

The TGA curve will show distinct steps of mass loss. For gypsum, a two-step mass loss is

typically observed, corresponding to the loss of 1.5 and 0.5 molecules of water.[13][14]

The stoichiometry of the hydrates can be confirmed from the percentage of mass loss.

The DSC curve will display endothermic peaks corresponding to the energy required for

dehydration.[11] The area under these peaks is proportional to the enthalpy change of the

reaction. An exothermic peak may be observed at higher temperatures due to the phase

transition from a less stable to a more stable form of anhydrite.[13]

For quantitative analysis of mixtures of gypsum and bassanite, using a hermetically sealed

pan with a pinhole can improve the resolution of the dehydration peaks.[10]

Solution Calorimetry
Solution calorimetry can be used to determine the heats of formation and hydration by

measuring the heat evolved or absorbed when the different calcium sulfate forms are

dissolved in a suitable solvent, such as hydrochloric acid.[5]

Experimental Protocol Outline:

Calorimeter Calibration: The heat capacity of the calorimeter is determined using a standard

reaction with a known enthalpy change.
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Sample Dissolution: A precisely weighed sample of the calcium sulfate hydrate (e.g.,

gypsum) is dissolved in a known volume of a suitable solvent (e.g., 2.09 molal HCl) within

the calorimeter.[5]

Temperature Measurement: The change in temperature of the solution upon dissolution is

carefully measured.

Enthalpy Calculation: The heat of solution is calculated from the temperature change and the

heat capacity of the calorimeter and its contents.

Hess's Law Application: By measuring the heats of solution for gypsum, bassanite, and

anhydrite, the heats of hydration and transition can be calculated using Hess's Law.

Impact on Drug Development
The presence of different hydrate forms of a drug substance or excipient like calcium sulfate
can significantly impact the final drug product.

Stability: The conversion between hydrate forms can lead to changes in the physical

properties of a solid dosage form, potentially affecting its shelf life.

Bioavailability: Different hydrate forms can have different solubilities and dissolution rates,

which can in turn affect the bioavailability of the active pharmaceutical ingredient (API).

Manufacturing: The dehydration of gypsum to bassanite during manufacturing processes that

involve heat, such as milling or drying, can alter the properties of the final product.[10]

A thorough understanding and characterization of the thermodynamic properties of calcium
sulfate hydrates are therefore essential for ensuring the quality, stability, and efficacy of

pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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